Cas no 91672-07-0 (octadecanoic acid, mixed esters with palmitic acid and propylene glycol)

• Product name: octadecanoic acid, mixed esters with palmitic acid and propylene glycol
• CAS No: 91672-07-0
• MF: C₃₇H₇₆O₆
• MW: 616.995753288269
• CID: 996729
• PubChem ID: 87876909

octadecanoic acid, mixed esters with palmitic acid and propylene glycol Chemical and Physical Properties

Names and Identifiers

• octadecanoic acid, mixed esters with palmitic acid and propylene glycol

• Inchi： 1S/C18H36O2.C16H32O2.C3H8O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18;1-3(5)2-4/h2-17H2,1H3,(H,19,20);2-15H2,1H3,(H,17,18);3-5H,2H2,1H3
• InChI Key： OOJYMRSJVNDHIC-UHFFFAOYSA-N
• SMILES： C(CCCCC(=O)O)CCCCCCCCCC.C(CCCCCC(=O)O)CCCCCCCCCCC.C(O)(C)CO

Computed Properties

• Exact Mass: 616.56419014g/mol
• Monoisotopic Mass: 616.56419014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 31
• Complexity: 400
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids